Cas no 600141-83-1 (o-(2-(boc-amino)-ethyl)-o-(2-(diglycolyl-amino)ethyl)eg6)
o-(2-(boc-amino)-ethyl)-o-(2-(diglycolyl-amino)ethyl)eg6 Chemical and Physical Properties
Names and Identifiers
-
- o-(2-(boc-amino)-ethyl)-o-(2-(diglycolyl-amino)ethyl)eg6
- O-(N-BOC-2-AMINOETHYL)-O'-(N-DIGLYCOLYL-2-AMINOETHYL)HEXAETHYLENEGLYCOL
- tert-butyl N-[2-[2-[2-[2-[2-[2-[2-[2-[bis(2-hydroxyacetyl)amino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl]carbamate
- O-[2-(Boc-amino)-ethyl]-O inverted exclamation marka-[2-(diglycolyl-amino)ethyl]hexaethylene glycol
- 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethylamino]-2-oxoethoxy]acetic acid
- 600141-83-1
- alpha-t-Butyloxycarbonylamino-omega-diglycolic acid octa(ethylene glycol)
- 2,2-Dimethyl-4,30-dioxo-3,8,11,14,17,20,23,26,32-nonaoxa-5,29-diazatetratriacontan-34-oic acid
- SCHEMBL9971647
- BocNH-PEG7-CH2CH2NHCOCH2OCH2COOH
- MFCD09859788
- G84900
-
- MDL: MFCD03453228
- Inchi: 1S/C25H48N2O13/c1-25(2,3)40-24(31)27-5-7-33-9-11-35-13-15-37-17-19-38-18-16-36-14-12-34-10-8-32-6-4-26-22(28)20-39-21-23(29)30/h4-21H2,1-3H3,(H,26,28)(H,27,31)(H,29,30)
- InChI Key: GMMDQHZZIFLHLH-UHFFFAOYSA-N
- SMILES: O(C(NCCOCCOCCOCCOCCOCCOCCOCCNC(COCC(=O)O)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 584.31600
- Monoisotopic Mass: 584.31563959g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 40
- Rotatable Bond Count: 30
- Complexity: 632
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 179Ų
Experimental Properties
- PSA: 180.78000
- LogP: -0.64200
o-(2-(boc-amino)-ethyl)-o-(2-(diglycolyl-amino)ethyl)eg6 Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Storage Condition:2-8°C
o-(2-(boc-amino)-ethyl)-o-(2-(diglycolyl-amino)ethyl)eg6 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AAPPTec | LSP315-1g |
Boc-NH-PEG6-COOH (30 atoms) |
600141-83-1 | 1g |
$400.00 | 2024-07-20 | ||
| AAPPTec | LSP315-5g |
Boc-NH-PEG6-COOH (30 atoms) |
600141-83-1 | 5g |
$1.550.00 | 2024-07-20 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 70001-500MG-F |
o-(2-(boc-amino)-ethyl)-o-(2-(diglycolyl-amino)ethyl)eg6 |
600141-83-1 | ≥90% (oligomer purity) | 500MG |
¥5642.72 | 2022-02-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1613424-100mg |
2,2-Dimethyl-4,30-dioxo-3,8,11,14,17,20,23,26,32-nonaoxa-5,29-diazatetratriacontan-34-oic acid |
600141-83-1 | 98% | 100mg |
¥2457.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1613424-250mg |
2,2-Dimethyl-4,30-dioxo-3,8,11,14,17,20,23,26,32-nonaoxa-5,29-diazatetratriacontan-34-oic acid |
600141-83-1 | 98% | 250mg |
¥4900.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1613424-1g |
2,2-Dimethyl-4,30-dioxo-3,8,11,14,17,20,23,26,32-nonaoxa-5,29-diazatetratriacontan-34-oic acid |
600141-83-1 | 98% | 1g |
¥9790.00 | 2024-05-07 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-236204-500mg |
O-[2-(Boc-amino)-ethyl]-O'-[2-(diglycolyl-amino)ethyl]hexaethylene glycol, |
600141-83-1 | 500mg |
¥3557.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-236204-500 mg |
O-[2-(Boc-amino)-ethyl]-O'-[2-(diglycolyl-amino)ethyl]hexaethylene glycol, |
600141-83-1 | 500MG |
¥3,557.00 | 2023-07-11 | ||
| 1PlusChem | 1P00EE4F-100mg |
O-(2-(BOC-AMINO)-ETHYL)-O-(2-(DIGLYCOLYL-AMINO)ETHYL)EG6 |
600141-83-1 | ≥ 98% (HPLC) | 100mg |
$224.00 | 2025-02-27 | |
| 1PlusChem | 1P00EE4F-250mg |
O-(2-(BOC-AMINO)-ETHYL)-O-(2-(DIGLYCOLYL-AMINO)ETHYL)EG6 |
600141-83-1 | ≥ 98% (HPLC) | 250mg |
$394.00 | 2025-02-27 |
o-(2-(boc-amino)-ethyl)-o-(2-(diglycolyl-amino)ethyl)eg6 Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on o-(2-(boc-amino)-ethyl)-o-(2-(diglycolyl-amino)ethyl)eg6
O-(2-(Boc-Amino)-Ethyl)-O-(2-(Diglycolyl-Amino)Ethyl)EG6 (CAS No. 600141-83-1): An Advanced Chemical Compound for Biomedical Applications
O-(2-(Boc-Amino)-Ethyl)-O-(2-(Diglycolyl-Amino)Ethyl)EG6 (CAS No. 600141-83-1) is a sophisticated chemical compound that has garnered significant attention in the fields of medicinal chemistry and biotechnology. This compound, characterized by its unique structural features and functional groups, holds immense potential for various biomedical applications, including drug delivery systems, biomaterials, and therapeutic agents.
The Boc (tert-butyloxycarbonyl) protecting group in the compound is a crucial component that ensures the stability and reactivity of the amino groups during synthesis and application. The diglycolyl group, on the other hand, introduces additional complexity and functionality to the molecule, enhancing its versatility in diverse biological environments. The EG6 (poly(ethylene glycol) hexamer) segment imparts hydrophilicity and biocompatibility, making the compound suitable for use in aqueous media and biological systems.
Recent research has highlighted the multifaceted applications of O-(2-(Boc-Amino)-Ethyl)-O-(2-(Diglycolyl-Amino)Ethyl)EG6. For instance, studies have demonstrated its effectiveness as a carrier molecule for targeted drug delivery. The compound's ability to form stable conjugates with therapeutic agents, such as small molecules and peptides, allows for precise control over drug release and distribution within the body. This property is particularly valuable in cancer therapy, where targeted delivery can minimize side effects and enhance treatment efficacy.
In addition to drug delivery, O-(2-(Boc-Amino)-Ethyl)-O-(2-(Diglycolyl-Amino)Ethyl)EG6 has shown promise in the development of biomaterials. Its biocompatibility and tunable properties make it an ideal candidate for creating scaffolds and coatings that promote cell adhesion and tissue regeneration. Research in this area has focused on using the compound to enhance the performance of medical devices and implants, reducing the risk of infection and improving patient outcomes.
The structural flexibility of O-(2-(Boc-Amino)-Ethyl)-O-(2-(Diglycolyl-Amino)Ethyl)EG6 also makes it a valuable tool in chemical biology. Scientists have utilized this compound to study protein-protein interactions and signaling pathways within cells. By conjugating it with fluorescent probes or other detectable markers, researchers can gain insights into complex biological processes at the molecular level.
Furthermore, the compound's potential as a therapeutic agent is being explored in various preclinical studies. Early results have shown that O-(2-(Boc-Amino)-Ethyl)-O-(2-(Diglycolyl-Amino)Ethyl)EG6 can modulate specific cellular pathways involved in inflammation and immune response. This opens up new avenues for treating autoimmune diseases and other conditions characterized by chronic inflammation.
The synthesis of O-(2-(Boc-Amino)-Ethyl)-O-(2-(Diglycolyl-Amino)Ethyl)EG6 involves a series of well-defined chemical reactions that ensure high purity and yield. The use of advanced synthetic techniques, such as solid-phase synthesis and click chemistry, has streamlined the production process, making it more accessible for large-scale applications.
In conclusion, O-(2-(Boc-Amino)-Ethyl)-O-(2-(Diglycolyl-Amino)Ethyl)EG6 (CAS No. 600141-83-1) is a versatile and promising chemical compound with a wide range of potential applications in biomedical research and development. Its unique structural features, combined with its biocompatibility and functional versatility, make it an invaluable tool for advancing our understanding of biological systems and developing innovative therapeutic strategies.
600141-83-1 (o-(2-(boc-amino)-ethyl)-o-(2-(diglycolyl-amino)ethyl)eg6) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)